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Compound of Interest

Compound Name:
Boc-4-(fmoc-amino)-l-

phenylalanine

Cat. No.: B558241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Boc-4-
(Fmoc-amino)-L-phenylalanine, a key building block in peptide synthesis. The following

sections detail its chemical properties, safety protocols, and application in solid-phase peptide

synthesis (SPPS).

Chemical and Physical Properties
Boc-4-(Fmoc-amino)-L-phenylalanine is a versatile amino acid derivative widely used in

peptide synthesis and drug development.[1][2][3] It incorporates two key protecting groups: the

tert-butyloxycarbonyl (Boc) group and the 9-fluorenylmethyloxycarbonyl (Fmoc) group, which

allow for selective deprotection during the synthesis of complex peptides.[1][3] Its structure

enhances stability and solubility, making it a valuable reagent in medicinal chemistry and

biochemistry.[1][3]

Table 1: Physicochemical Properties of Boc-4-(Fmoc-amino)-L-phenylalanine
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Property Value References

Synonyms

Boc-L-Phe(4-NH-Fmoc)-OH,

Boc-p-(Fmoc-amino)-L-Phe-

OH, (S)-Boc-2-amino-3-(4-

Fmoc-aminophenyl)propanoic

acid

[1]

CAS Number 114346-31-5 [1][4]

Molecular Formula C₂₉H₃₀N₂O₆ [1][5]

Molecular Weight 502.56 g/mol [1][5]

Appearance White to off-white powder [1][5]

Purity ≥ 97% (HPLC) [2]

Storage Conditions 0-8 °C [1][6]

Safety and Hazard Information
While specific quantitative toxicity data for Boc-4-(Fmoc-amino)-L-phenylalanine is not

readily available, related compounds may cause skin irritation, serious eye damage, and

respiratory irritation.[7][8] Therefore, it is crucial to handle this compound with appropriate

caution in a laboratory setting.

Table 2: Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.biosynth.com/uploads/Brochures/Product%20Guides/Synthetic%20chemistry/Protecting%20groups%20in%20peptide%20synthesis/Protecting%20Groups%20in%20Peptide%20Synthesis.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.youtube.com/watch?v=EImD5Y1AfAY
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.youtube.com/watch?v=EImD5Y1AfAY
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.youtube.com/watch?v=EImD5Y1AfAY
https://www.chemimpex.com/products/03755
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://www.benchchem.com/product/b558241?utm_src=pdf-body
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://biovera.com.au/research-insights/peptide-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category
GHS Classification (for
related compounds)

Precautionary Measures

Skin Corrosion/Irritation H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of water.

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

General Handling Precautions:

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Ensure adequate exhaust ventilation in areas where dust is formed.[8]

Stable under recommended storage conditions.[8]

Avoid strong oxidizing agents and strong acids.[8]
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Hazardous decomposition products include oxides of carbon (CO, CO₂) and nitrogen (NO,

NO₂).[8]

Experimental Protocols
The primary application of Boc-4-(Fmoc-amino)-L-phenylalanine is in solid-phase peptide

synthesis (SPPS). Below is a general protocol for its incorporation into a peptide chain using

Fmoc-based chemistry.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS)
This protocol outlines the key steps for incorporating Boc-4-(Fmoc-amino)-L-phenylalanine
into a peptide sequence on a solid support resin.

Materials:

Boc-4-(Fmoc-amino)-L-phenylalanine

Resin (e.g., 2-chlorotrityl chloride resin for C-terminal carboxylic acid)

Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF, amine-free)

Reagents for Fmoc deprotection: 20% piperidine in DMF

Coupling reagents: e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or HCTU

Activating agents: e.g., 1-Hydroxybenzotriazole (HOBt) or HOAt

Bases: N,N-Diisopropylethylamine (DIEA) or 2,4,6-collidine

Washing solvents: DMF, DCM

Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)-based)

Procedure:

Resin Swelling: Swell the resin in DCM for at least 30 minutes in a reaction vessel.[1]
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First Amino Acid Loading (if applicable):

Dissolve the first protected amino acid in DCM with a base (e.g., 2,4,6-collidine).[1]

Add the amino acid solution to the swelled resin and rock for 8-24 hours.[1]

Cap any unreacted sites on the resin.

Fmoc Deprotection:

Wash the resin with DMF.

Treat the resin with 20% piperidine in DMF for 15-30 minutes to remove the Fmoc

protecting group from the N-terminus of the growing peptide chain.[7]

Wash the resin thoroughly with DMF to remove piperidine and cleaved Fmoc adducts.[7]

Amino Acid Coupling:

In a separate vial, dissolve Boc-4-(Fmoc-amino)-L-phenylalanine and an activating

agent (e.g., HOBt) in DMF.

Add the coupling reagent (e.g., DCC) and allow it to pre-activate for a few minutes.

Add the activated amino acid solution to the resin.

Allow the coupling reaction to proceed for 1-2 hours.[7]

Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

Wash the resin with DMF and DCM to remove excess reagents.

Repeat Deprotection and Coupling: Repeat steps 3 and 4 for each subsequent amino acid in

the peptide sequence.

Final Deprotection and Cleavage:

Once the peptide chain is fully assembled, remove the final N-terminal Fmoc group.
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Wash and dry the resin.

Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5%

triisopropylsilane) to cleave the peptide from the resin and remove the Boc and other side-

chain protecting groups.[7]

Peptide Precipitation and Purification:

Precipitate the cleaved peptide in cold diethyl ether.

Centrifuge and wash the peptide pellet.

Purify the crude peptide using techniques such as reverse-phase high-performance liquid

chromatography (RP-HPLC).

Visualizations
Safety and Handling Workflow
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Figure 1: General Safety and Handling Workflow for Boc-4-(Fmoc-amino)-L-phenylalanine
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Caption: General Safety and Handling Workflow for Boc-4-(Fmoc-amino)-L-phenylalanine
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Solid-Phase Peptide Synthesis (SPPS) Workflow

Figure 2: Workflow for Incorporating Boc-4-(Fmoc-amino)-L-phenylalanine in SPPS
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Caption: Workflow for Incorporating Boc-4-(Fmoc-amino)-L-phenylalanine in SPPS
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Figure 3: Orthogonal Protection Scheme
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Caption: Orthogonal Protection Scheme

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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